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Compound of Interest

Compound Name: Z-DL-Leu-OH

Cat. No.: B554504 Get Quote

This guide provides an in-depth technical overview of N-Benzyloxycarbonyl-DL-leucine (Z-DL-
Leu-OH), a foundational reagent in peptide chemistry and stereoselective synthesis. Designed

for researchers, scientists, and professionals in drug development, this document elucidates

the compound's core properties, synthesis, and critical applications, with a focus on the

scientific principles underpinning its utility.

Core Compound Identification and Properties
Z-DL-Leu-OH is a racemic mixture of the N-benzyloxycarbonyl (Z or Cbz) protected forms of D-

and L-leucine. The Z-group is a crucial amine protecting group in peptide synthesis, renowned

for its stability under various coupling conditions and its selective removal via catalytic

hydrogenolysis.[1] The presence of both enantiomers makes Z-DL-Leu-OH a key starting

material for enzymatic resolution studies and the synthesis of peptides containing either D- or

L-leucine residues.

Table 1: Physicochemical Properties of Z-DL-Leu-OH
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Property Value Source

CAS Number 3588-60-1

Molecular Formula C₁₄H₁₉NO₄

Molecular Weight 265.30 g/mol

Synonyms
N-Benzyloxycarbonyl-DL-

leucine, N-Cbz-DL-leucine
N/A

Appearance
Typically an oil or low-melting

solid

Synthesis of Z-DL-Leu-OH: The Schotten-Baumann
Reaction
The standard method for the N-protection of amino acids, including the synthesis of Z-DL-Leu-
OH, is the Schotten-Baumann reaction.[2][3][4] This robust and widely used protocol involves

the acylation of the amino acid's amino group with benzyl chloroformate (also known as

benzyloxycarbonyl chloride, Cbz-Cl or Z-Cl) under aqueous alkaline conditions.

The causality behind this choice of reaction conditions is twofold: the aqueous base (typically

sodium hydroxide or sodium carbonate) serves to deprotonate the amino group, rendering it

nucleophilic, and simultaneously neutralizes the hydrochloric acid byproduct generated during

the reaction.[3][4] The reaction is often performed in a two-phase system (e.g., an organic

solvent and water) to facilitate the separation of the product.[4]

Experimental Protocol: Synthesis of Z-DL-Leu-OH
This protocol is a standard laboratory procedure for the N-protection of DL-leucine.

Materials:

DL-Leucine

Benzyl chloroformate (Cbz-Cl)

Sodium hydroxide (NaOH)
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Diethyl ether (or other suitable organic solvent)

Hydrochloric acid (HCl, concentrated and dilute)

Distilled water

Ice bath

Separatory funnel

Magnetic stirrer and stir bar

pH indicator paper

Procedure:

Dissolution of DL-Leucine: In a flask, dissolve DL-leucine in a 1M solution of sodium

hydroxide in water. The amount of NaOH should be slightly more than two molar equivalents

relative to the DL-leucine to ensure the amino acid is fully deprotonated and to neutralize the

HCl byproduct. Cool the solution in an ice bath to 0-5 °C with stirring.

Acylation: While maintaining the low temperature and vigorous stirring, add benzyl

chloroformate dropwise. It is crucial to add the benzyl chloroformate and a 2M NaOH

solution concurrently in separate streams to maintain a pH of approximately 9-10. This

prevents the hydrolysis of the benzyl chloroformate and minimizes side reactions.[2]

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir in the

ice bath for an additional hour, followed by stirring at room temperature for another 2-3

hours. The reaction can be monitored by thin-layer chromatography (TLC).

Work-up and Extraction: Transfer the reaction mixture to a separatory funnel. Wash the

aqueous layer with diethyl ether to remove any unreacted benzyl chloroformate and benzyl

alcohol (a hydrolysis byproduct).

Acidification and Product Isolation: Carefully acidify the aqueous layer with dilute

hydrochloric acid to a pH of approximately 2, while cooling in an ice bath. Z-DL-Leu-OH,

being less soluble in acidic water, will precipitate out as an oil or a solid.
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Final Extraction and Drying: Extract the product from the acidified aqueous layer with ethyl

acetate or another suitable organic solvent. Wash the combined organic extracts with a

saturated sodium chloride solution, dry over anhydrous magnesium sulfate or sodium

sulfate, filter, and evaporate the solvent under reduced pressure to yield Z-DL-Leu-OH.

Application in Dipeptide Synthesis
Z-protected amino acids are fundamental building blocks in solution-phase peptide synthesis.

[5] The Z-group prevents the amino terminus from participating in the coupling reaction, thus

ensuring the formation of the desired peptide bond.[6]

Experimental Protocol: Synthesis of a Dipeptide (e.g., Z-
DL-Leu-Gly-OMe)
This protocol illustrates the use of Z-DL-Leu-OH in the synthesis of a dipeptide, coupling it with

the methyl ester of glycine.

Materials:

Z-DL-Leu-OH

Glycine methyl ester hydrochloride (H-Gly-OMe·HCl)

Dicyclohexylcarbodiimide (DCC) or other coupling agent

1-Hydroxybenzotriazole (HOBt)

Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

Dimethylformamide (DMF) or Dichloromethane (DCM) as solvent

Ethyl acetate

1N Hydrochloric acid

5% Sodium bicarbonate solution

Saturated sodium chloride solution
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Procedure:

Reactant Dissolution: Dissolve Z-DL-Leu-OH and HOBt (1 equivalent) in DMF. In a separate

flask, suspend glycine methyl ester hydrochloride in DMF and add triethylamine (1

equivalent) to neutralize the hydrochloride and free the amine.

Activation: Cool the Z-DL-Leu-OH solution in an ice bath and add DCC (1.1 equivalents). A

white precipitate of dicyclohexylurea (DCU) will begin to form as the carboxylic acid is

activated. Allow the activation to proceed for 30 minutes.

Coupling: Add the neutralized glycine methyl ester solution to the activated Z-DL-Leu-OH
solution. Allow the reaction to stir overnight, gradually warming to room temperature.[7]

Work-up: Filter the reaction mixture to remove the DCU precipitate. Evaporate the solvent

from the filtrate.

Extraction and Purification: Dissolve the residue in ethyl acetate. Wash the solution

sequentially with 1N HCl, water, 5% sodium bicarbonate solution, and finally with saturated

sodium chloride solution.[7] Dry the organic layer over anhydrous magnesium sulfate, filter,

and evaporate the solvent to yield the crude dipeptide.

Recrystallization: The crude product can be further purified by recrystallization from a

suitable solvent system, such as isopropyl ether.[7]

Enzymatic Resolution of Z-DL-Leu-OH
A significant application of Z-DL-Leu-OH is in the stereoselective synthesis of enantiomerically

pure L- or D-leucine derivatives. This is often achieved through enzymatic kinetic resolution.

Acylase I from porcine kidney or Aspergillus oryzae is highly specific for the hydrolysis of the N-

acyl group of L-amino acids, leaving the N-acyl-D-amino acid untouched.[8][9]

The underlying principle of this self-validating system is the high enantioselectivity of the

enzyme. The successful separation of the L-amino acid from the N-acyl-D-amino acid confirms

the enzyme's specific activity.
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Caption: Enzymatic kinetic resolution of Z-DL-Leu-OH using Acylase I.

Conclusion
Z-DL-Leu-OH is a versatile and indispensable reagent in the field of peptide chemistry and

stereoselective synthesis. Its straightforward preparation via the Schotten-Baumann reaction

and its utility as both a protected building block and a substrate for enzymatic resolution

underscore its importance. A thorough understanding of the principles behind its synthesis and

application, as detailed in this guide, is crucial for researchers aiming to develop novel

therapeutics and other advanced biomolecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b554504#z-dl-leu-oh-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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